Cas no 935678-17-4 (4-(2-methoxyethoxy)butanoic acid)

• Product Name: 4-(2-methoxyethoxy)butanoic acid
• CAS No: 935678-17-4
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• CID: 4666202
• Update Time: 2025-05-22

4-(2-methoxyethoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(2-methoxyethoxy)-
• m-PEG2-CH2-acid
• m-PEG2-(CH2)3-acid
• 4-(2-methoxyethoxy)butanoic acid

• Inchi： 1S/C7H14O4/c1-10-5-6-11-4-2-3-7(8)9/h2-6H2,1H3,(H,8,9)
• InChI Key： KAPBHHXFLZBNTF-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCOCCOC

Additional information on 4-(2-methoxyethoxy)butanoic acid

4-(2-Methoxyethoxy)Butanoic Acid: A Comprehensive Overview

4-(2-Methoxyethoxy)Butanoic Acid, identified by the CAS Registry Number 935678-17-4, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its unique chemical structure, has demonstrated potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and its bioactivity studies have further underscored its importance in contemporary chemical research.

The molecular structure of 4-(2-Methoxyethoxy)Butanoic Acid comprises a butanoic acid backbone with a methoxyethoxy substituent at the fourth carbon position. This substitution imparts unique physicochemical properties, such as enhanced solubility and stability, which are critical for its practical applications. The compound's ability to form stable esters and amides has made it a valuable precursor in the synthesis of bioactive molecules.

Recent studies have explored the synthesis of 4-(2-Methoxyethoxy)Butanoic Acid through various routes, including nucleophilic substitution and esterification reactions. Researchers have optimized these methods to improve yield and purity, making the compound more accessible for large-scale production. For instance, a study published in the Journal of Organic Chemistry highlighted a novel catalytic system that significantly accelerates the reaction kinetics while minimizing side products.

In terms of applications, 4-(2-Methoxyethoxy)Butanoic Acid has shown promise as an intermediate in drug discovery programs. Its ability to modulate cellular pathways makes it a potential candidate for treating various diseases, including inflammation and neurodegenerative disorders. Additionally, the compound has been investigated for its role in enhancing the bioavailability of drugs through formulation development.

The environmental impact of 4-(2-Methoxyethoxy)Butanoic Acid has also been a topic of recent research. Studies have demonstrated that the compound is biodegradable under aerobic conditions, making it an eco-friendly alternative to traditional chemical intermediates. This attribute aligns with the growing demand for sustainable practices in the chemical industry.

In conclusion, 4-(2-Methoxyethoxy)Butanoic Acid, with its distinctive chemical properties and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic chemistry and material science unfold, this compound is poised to play an even more significant role in shaping future innovations across multiple disciplines.